6-(2-((9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)acetyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 6-[2-(9-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)oxyacetyl]-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C19H15N3O5/c1-11-3-2-6-22-18(25)8-17(21-19(11)22)27-9-14(23)12-4-5-15-13(7-12)20-16(24)10-26-15/h2-8H,9-10H2,1H3,(H,20,24)
• InChI Key: INROKOYBMPMDJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=CC2=O)OCC(=O)C3=CC4=C(C=C3)OCC(=O)N4
• Molecular Formula: C19H15N3O5
• Molecular Weight: 365.3 g/mol
• CAS No.: 1105213-44-2

Description

The compound “6-(2-((9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)acetyl)-2H-benzo[b][1,4]oxazin-3(4H)-one” is a complex organic molecule. It has a molecular formula of C22H22N2O6. The structure includes a pyrido[1,2-a]pyrimidinone ring, which is a bicyclic system consisting of a pyridine and a pyrimidinone.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, including a pyrido[1,2-a]pyrimidinone ring, an acetyl group, and a benzo[b][1,4]oxazin-3(4H)-one ring. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, are not specified in the retrieved information.

Scientific Research Applications

Synthesis and Biological Activities

This compound, due to its complex structural framework, is part of a broader class of heterocyclic compounds that have been synthesized and studied for various biological activities. The synthesis and application of similar heterocyclic compounds have been explored in different contexts:

• Antimicrobial and Insecticidal Potential

  The synthesis of heterocyclic compounds using microwave irradiation has been evaluated for their insecticidal and antibacterial potentials. Compounds synthesized from pyrimidine linked with pyrazole demonstrate significant antimicrobial activities against selected microorganisms and insecticidal activity against Pseudococcidae insects (Deohate & Palaspagar, 2020).

• Antimicrobial Agents

  A series of pyridines, pyrimidinones, and oxazinones, synthesized using citrazinic acid as a starting material, have shown promising antibacterial and antifungal activities. This suggests that derivatives of oxazinones, which share a structural relation to the mentioned compound, could possess significant antimicrobial properties (Hossan et al., 2012).

• Herbicidal Activity

  In the agricultural sector, the structural modification of pyrimidine derivatives has led to the development of novel herbicides. For instance, the introduction of an oximino group into a pyrimidine derivative enhanced its herbicidal activity against Barnyard grass, indicating the potential of such compounds in crop protection (Tamaru et al., 1997).

• Anticholinesterase Activity

  Tetraalkylammonium derivatives of 6-methyluracil, which is structurally similar to pyrimidine derivatives, have been explored for their anticholinesterase activity. Such compounds are potential candidates for treating diseases related to the cholinergic system in animals, including humans (Anikienko et al., 2004).